Cas no 64723-16-6 (Itaconic acid zinc salt)

• Product Name: Itaconic acid zinc salt
• CAS No: 64723-16-6
• MF: C₅H₆O₄Zn
• MW: 195.50773859024
• CID: 501155
• PubChem ID: 71777657
• Update Time: 2025-04-19

Itaconic acid zinc salt Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, zinc salt (1:1)
• ITACONIC ACID, ZINC SALT
• zinc itaconate
• 64723-16-6
• Itaconic acid,zinc salt
• Itaconic acid zinc salt

• Inchi： 1S/C5H6O4.Zn/c1-3(5(8)9)2-4(6)7;/h1-2H2,(H,6,7)(H,8,9);
• InChI Key： QKRLPMFIDBFKJJ-UHFFFAOYSA-N
• SMILES： [Zn].OC(CC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 191.94002
• Monoisotopic Mass: 193.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• PSA: 80.26
• LogP: -0.05480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives